Cas no 63476-16-4 (2-Thiopheneacetic acid, a-methyl-, ethyl ester)

2-Thiopheneacetic acid, a-methyl-, ethyl ester structure
63476-16-4 structure
Product Name:2-Thiopheneacetic acid, a-methyl-, ethyl ester
CAS No:63476-16-4
MF:C9H12O2S
MW:184.255381584167
CID:1652716
PubChem ID:12357016
Update Time:2024-03-01

2-Thiopheneacetic acid, a-methyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Thiopheneacetic acid, a-methyl-, ethyl ester
    • 2-Thiopheneacetic acid, α-methyl-, ethyl ester
    • Inchi: 1S/C9H12O2S/c1-3-11-9(10)7(2)8-5-4-6-12-8/h4-7H,3H2,1-2H3
    • InChI Key: ANSAXZVCVFZRFF-UHFFFAOYSA-N
    • SMILES: CCOC(C(C1SC=CC=1)C)=O

Computed Properties

  • Exact Mass: 184.05580079g/mol
  • Monoisotopic Mass: 184.05580079g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 12
  • Rotatable Bond Count: 4
  • Complexity: 159
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.4
  • Topological Polar Surface Area: 54.5Ų

2-Thiopheneacetic acid, a-methyl-, ethyl ester Related Literature

Recommended suppliers
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited
Shandong Feiyang Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shandong Feiyang Chemical Co., Ltd
Shanghai Jinhuan Chemical CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Jinhuan Chemical CO., LTD.
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.